Cas no 16656-02-3 (D-glycero-D-altro-2-Octulose,1,8-bis(dihydrogen phosphate))

16656-02-3 structure
Product name:D-glycero-D-altro-2-Octulose,1,8-bis(dihydrogen phosphate)
D-glycero-D-altro-2-Octulose,1,8-bis(dihydrogen phosphate) Chemical and Physical Properties
Names and Identifiers
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- D-glycero-D-altro-2-Octulose,1,8-bis(dihydrogen phosphate)
- D-glycero-D-altro-octulose 1,8-bisphosphate
- 1,8-di-O-phosphono-L-glycero-D-altro-oct-2-ulose
- 16656-02-3
- D-glycero-D-altro-octulose-1,8-bisphosphate
- DTXSID10937217
- CHEBI:77854
- D-glycero-D-altro-2-Octulose, 1,8-bis(dihydrogen phosphate)
- 1,8-Di-O-phosphonooct-2-ulose
- Q27147462
- (2S,3R,4R,5R,6S)-2,3,4,5,6-pentahydroxy-7-oxo-8-(phosphonooxy)octyl dihydrogen phosphate
- [(2S,3R,4R,5R,6S)-2,3,4,5,6-pentahydroxy-7-oxo-8-phosphonooxyoctyl] dihydrogen phosphate
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- Inchi: InChI=1S/C8H18O14P2/c9-3(1-21-23(15,16)17)5(11)7(13)8(14)6(12)4(10)2-22-24(18,19)20/h3,5-9,11-14H,1-2H2,(H2,15,16,17)(H2,18,19,20)
- InChI Key: FQNLKWXILWAYPZ-UHFFFAOYSA-N
- SMILES: OP(OCC(C(C(C(C(C(COP(=O)(O)O)=O)O)O)O)O)O)(O)=O
Computed Properties
- Exact Mass: 400.01717924g/mol
- Monoisotopic Mass: 400.01717924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 24
- Rotatable Bond Count: 11
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 252Ų
- XLogP3: -6.7
D-glycero-D-altro-2-Octulose,1,8-bis(dihydrogen phosphate) Related Literature
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Malinda Salim,Brian O'Sullivan,Sally L. McArthur,Phillip C. Wright Lab Chip, 2007,7, 64-70
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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